Cas no 36684-44-3 (1,4-Butane-1,1,4,4-d4-diol)

• Product Name: 1,4-Butane-1,1,4,4-d4-diol
• CAS No: 36684-44-3
• MF: C₄H₁₀O₂
• MW: 94.1456484794617
• CID: 296420
• PubChem ID: 10630444
• Update Time: 2025-10-31

1,4-Butane-1,1,4,4-d4-diol Chemical and Physical Properties

Names and Identifiers

• 1,4-Butane-1,1,4,4-d4-diol(9CI)
• [2H3]methyl chloroformate
• < (2)H> methyl methanoate
• < (2)H3> methyl chloroformate
• < (2)H4> butane-1,4-diol
• < Essigsaeure-C-d(3)> -methylester
• 1,1,4,4-< 2H4> butane-1,4-di
• 176672_ALDRICH
• 2,2,2-Trideuterio-essigsaeure-methylester
• acetate de methyle d3
• carbonochloridic acid trideuteriomethyl ester
• EINECS 245-848-4
• Methyl chloroformate-d3
• mono-deuterated methyl formate
• trideuteromethylchloroformate
• 1,1,4,4-Tetradeuteriobutane-1,4-diol
• 1,4-BUTANE-1,1,4,4-D4-DIOL
• 36684-44-3
• 1,4-Butane-1,1,4,4-d4-diol

• Inchi： 1S/C4H10O2/c5-3-1-2-4-6/h5-6H,1-4H2/i3D2,4D2
• InChI Key： WERYXYBDKMZEQL-KHORGVISSA-N
• SMILES： OC([2H])([2H])CCC([2H])([2H])O

Computed Properties

• Exact Mass: 94.093186541g/mol
• Monoisotopic Mass: 94.093186541g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 6
• Rotatable Bond Count: 3
• Complexity: 17.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 40.5Ų

Experimental Properties

• PSA: 40.46000
• LogP: -0.24880

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Primary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Primary alcohols

Additional information on 1,4-Butane-1,1,4,4-d4-diol

Compound CAS No 36684-44-3: 1,4-Butane-1,1,4,4-d4-diol

The compound with CAS number 36684-44-3, known as 1,4-butane-1,1,4,4-d⁴-diol, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and materials science. This compound is notable for its unique structure, which incorporates deuterium atoms at specific positions. The presence of deuterium in its molecular framework imparts distinctive physical and chemical properties that make it valuable for various applications.

1,4-butane-1,1,4,4-d⁴-diol is a derivative of butane diol, a four-carbon chain with hydroxyl groups at the first and fourth positions. The substitution of hydrogen atoms with deuterium atoms at the first and fourth positions introduces isotopic effects that can influence its reactivity and stability. Recent studies have highlighted the importance of such isotopic modifications in enhancing the performance of materials in high-stress environments.

The synthesis of 1,4-butane-1,1,4,4-d⁴-diol involves advanced methodologies that ensure precise control over the incorporation of deuterium atoms. Researchers have developed innovative catalytic systems and reaction conditions to achieve high yields and purity levels. These advancements have been documented in leading scientific journals and have contributed to the growing body of knowledge on isotopic chemistry.

In terms of applications, 1,4-butane-1,1,4,4-d⁴-diol has found utility in several niche areas. Its use as a precursor in the synthesis of advanced polymers has been particularly noteworthy. The deuterium substitution enhances the thermal stability and mechanical properties of the resulting polymers, making them suitable for aerospace and automotive industries where durability is paramount.

Recent research has also explored the potential of 1,4-butane-1,1,4,4-d⁴-diol in biotechnology applications. Studies have demonstrated its role as a stabilizing agent in enzyme formulations under extreme conditions. This property opens new avenues for its use in pharmaceuticals and bioengineering.

The development of 1,4-butane-1,1,4,d